2-(2-Oxopropoxy)-5-(2-thienyl)benzaldehyde
Overview
Description
2-(2-Oxopropoxy)-5-(2-thienyl)benzaldehyde (OPT) is an organic compound belonging to the class of benzaldehydes. It is a versatile and important chemical intermediate used in the synthesis of a wide range of compounds. As a result, it has become increasingly important in the fields of organic synthesis, pharmaceuticals, and materials science.
Scientific Research Applications
2-(2-Oxopropoxy)-5-(2-thienyl)benzaldehyde is widely used in scientific research, particularly in the fields of organic synthesis, pharmaceuticals, and materials science. It has been used as a precursor for the synthesis of a variety of compounds, such as thiophene-based polymers and polyesters. In addition, it has been used in the synthesis of drugs, such as anti-inflammatory drugs and antifungal drugs. It has also been used in the synthesis of organic dyes and pigments, as well as in the production of optical materials.
Mechanism of Action
The mechanism of action of 2-(2-Oxopropoxy)-5-(2-thienyl)benzaldehyde is not well understood. However, it is believed that the reaction of this compound with other compounds is catalyzed by the presence of an acid catalyst, such as AlCl3 or BF3. The reaction of this compound with other compounds is thought to involve the formation of an intermediate product, which is then further reacted with other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been suggested that this compound may be involved in the synthesis of certain drugs, such as anti-inflammatory drugs and antifungal drugs. In addition, it has been suggested that this compound may be involved in the regulation of certain metabolic pathways, such as the synthesis of fatty acids.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(2-Oxopropoxy)-5-(2-thienyl)benzaldehyde in lab experiments is its versatility. It can be used in a wide range of reactions, and is relatively easy to synthesize. The main limitation of using this compound in lab experiments is its relatively low reactivity. This means that it may take longer to achieve the desired reaction compared to other compounds.
Future Directions
There are several potential future directions for the use of 2-(2-Oxopropoxy)-5-(2-thienyl)benzaldehyde in scientific research. For example, it could be used to synthesize new compounds with novel properties. In addition, it could be used to develop new drugs, such as anti-inflammatory drugs and antifungal drugs. It could also be used to develop new materials, such as polymers and optical materials. Finally, it could be used to investigate the biochemical and physiological effects of this compound on various metabolic pathways.
properties
IUPAC Name |
2-(2-oxopropoxy)-5-thiophen-2-ylbenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O3S/c1-10(16)9-17-13-5-4-11(7-12(13)8-15)14-3-2-6-18-14/h2-8H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJUMDJLIAFOZLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)COC1=C(C=C(C=C1)C2=CC=CS2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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